Cas no 482352-28-3 (2-oxo-2-phenylethyl 2-(methylsulfanyl)pyridine-3-carboxylate)
482352-28-3 structure
Product Name:2-oxo-2-phenylethyl 2-(methylsulfanyl)pyridine-3-carboxylate
CAS No:482352-28-3
MF:C15H13NO3S
MW:287.333622694016
CID:5863117
PubChem ID:2358109
Update Time:2023-11-27
2-oxo-2-phenylethyl 2-(methylsulfanyl)pyridine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2-Oxo-2-phenylethyl 2-(methylthio)nicotinate
- CHEMBL1885519
- EN300-26584281
- HMS2666H07
- DTXSID001326542
- 2-oxo-2-phenylethyl 2-(methylsulfanyl)pyridine-3-carboxylate
- Oprea1_023660
- 482352-28-3
- HMS1764D04
- phenacyl 2-methylsulfanylpyridine-3-carboxylate
- SMR000347832
- Z18838060
- MLS001004284
- AKOS033645492
- starbld0009324
-
- Inchi： 1S/C15H13NO3S/c1-20-14-12(8-5-9-16-14)15(18)19-10-13(17)11-6-3-2-4-7-11/h2-9H,10H2,1H3
- InChI Key： AUEFTSNUOJQZKO-UHFFFAOYSA-N
- SMILES： S(C)C1C(=CC=CN=1)C(=O)OCC(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 287.06161445g/mol
- Monoisotopic Mass: 287.06161445g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 342
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 81.6Ų
2-oxo-2-phenylethyl 2-(methylsulfanyl)pyridine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26584281-0.05g |
2-oxo-2-phenylethyl 2-(methylsulfanyl)pyridine-3-carboxylate |
482352-28-3 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
2-oxo-2-phenylethyl 2-(methylsulfanyl)pyridine-3-carboxylate Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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